Cas no 2172030-73-6 (3-(4-bromophenyl)-4-hydroxy-1-oxa-7-azaspiro4.4non-3-en-2-one)

• Product Name: 3-(4-bromophenyl)-4-hydroxy-1-oxa-7-azaspiro4.4non-3-en-2-one
• CAS No: 2172030-73-6
• MF: C₁₃H₁₂BrNO₃
• MW: 310.14328289032
• CID: 6141414
• PubChem ID: 165798409
• Update Time: 2025-06-14

3-(4-bromophenyl)-4-hydroxy-1-oxa-7-azaspiro4.4non-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)-4-hydroxy-1-oxa-7-azaspiro4.4non-3-en-2-one
• 3-(4-bromophenyl)-4-hydroxy-1-oxa-7-azaspiro[4.4]non-3-en-2-one
• EN300-1647731
• 2172030-73-6

• Inchi： 1S/C13H12BrNO3/c14-9-3-1-8(2-4-9)10-11(16)13(18-12(10)17)5-6-15-7-13/h1-4,15-16H,5-7H2
• InChI Key： WGNNYVLDKUBNKH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1C(=O)OC2(C=1O)CNCC2

Computed Properties

• Exact Mass: 309.00006g/mol
• Monoisotopic Mass: 309.00006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.6Ų

Additional information on 3-(4-bromophenyl)-4-hydroxy-1-oxa-7-azaspiro4.4non-3-en-2-one

Comprehensive Overview of 3-(4-bromophenyl)-4-hydroxy-1-oxa-7-azaspiro4.4non-3-en-2-one (CAS No. 2172030-73-6)

The compound 3-(4-bromophenyl)-4-hydroxy-1-oxa-7-azaspiro4.4non-3-en-2-one (CAS No. 2172030-73-6) is a spirocyclic derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a spiro4.4nonene core and a 4-bromophenyl substituent, make it a valuable scaffold for drug discovery. Researchers are increasingly focusing on such heterocyclic compounds due to their bioactivity and versatility in medicinal chemistry.

In recent years, the demand for spirocyclic compounds has surged, driven by their applications in treating metabolic disorders and inflammatory diseases. The presence of a hydroxy group and lactone moiety in this molecule enhances its interaction with biological targets, particularly enzymes and receptors. This aligns with the growing interest in small molecule inhibitors and modulators, which are frequently searched topics in AI-driven drug development platforms.

The synthetic route for CAS No. 2172030-73-6 often involves multi-step organic reactions, including cyclization and bromination. These methods are optimized for yield and purity, catering to the pharmaceutical industry's stringent standards. Notably, the compound's azaspiro structure has drawn attention in fragment-based drug design, a trending approach in precision medicine.

From an SEO perspective, keywords like "spirocyclic lactone synthesis", "bromophenyl derivatives in drug discovery", and "azaspiro nonene applications" are highly relevant. These terms reflect user queries on academic databases and patent repositories. Additionally, the compound's potential role in catalysis and material science expands its appeal beyond life sciences, addressing interdisciplinary research trends.

Analytical characterization of 3-(4-bromophenyl)-4-hydroxy-1-oxa-7-azaspiro4.4non-3-en-2-one typically employs NMR spectroscopy, mass spectrometry, and X-ray crystallography. These techniques validate its stereochemistry and purity—critical factors for regulatory compliance. The compound's stability under various pH conditions is also a frequent topic in formulation studies, another hotspot in pharmaceutical R&D.

Environmental and safety profiles of such compounds are increasingly scrutinized. While CAS No. 2172030-73-6 is not classified as hazardous, its biodegradation pathways are under investigation to align with green chemistry principles. This resonates with global searches for eco-friendly synthetic methods and sustainable pharmaceuticals.

In conclusion, 3-(4-bromophenyl)-4-hydroxy-1-oxa-7-azaspiro4.4non-3-en-2-one exemplifies the innovation in modern organic chemistry. Its multifaceted applications and structural elegance position it as a promising candidate for future therapeutic and industrial breakthroughs.